haloperidol-succinylglycyliodotyrosine
haloperidol-succinylglycyliodotyrosine
Brand Name:
Vulcanchem
CAS No.:
113579-02-5
VCID:
VC0056238
InChI:
InChI=1S/C36H38ClFIN3O8/c37-26-8-6-25(7-9-26)36(15-18-42(19-16-36)17-1-2-30(43)24-4-10-27(38)11-5-24)50-34(47)14-13-32(45)40-22-33(46)41-29(35(48)49)21-23-3-12-31(44)28(39)20-23/h3-12,20,29,44H,1-2,13-19,21-22H2,(H,40,45)(H,41,46)(H,48,49)/t29-/m0/s1/i39-2
SMILES:
C1CN(CCC1(C2=CC=C(C=C2)Cl)OC(=O)CCC(=O)NCC(=O)NC(CC3=CC(=C(C=C3)O)I)C(=O)O)CCCC(=O)C4=CC=C(C=C4)F
Molecular Formula:
C36H38ClFIN3O8
Molecular Weight:
820.1 g/mol
haloperidol-succinylglycyliodotyrosine
CAS No.: 113579-02-5
Main Products
VCID: VC0056238
Molecular Formula: C36H38ClFIN3O8
Molecular Weight: 820.1 g/mol
| CAS No. | 113579-02-5 |
|---|---|
| Product Name | haloperidol-succinylglycyliodotyrosine |
| Molecular Formula | C36H38ClFIN3O8 |
| Molecular Weight | 820.1 g/mol |
| IUPAC Name | (2S)-2-[[2-[[4-[4-(4-chlorophenyl)-1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl]oxy-4-oxobutanoyl]amino]acetyl]amino]-3-(4-hydroxy-3-(125I)iodanylphenyl)propanoic acid |
| Standard InChI | InChI=1S/C36H38ClFIN3O8/c37-26-8-6-25(7-9-26)36(15-18-42(19-16-36)17-1-2-30(43)24-4-10-27(38)11-5-24)50-34(47)14-13-32(45)40-22-33(46)41-29(35(48)49)21-23-3-12-31(44)28(39)20-23/h3-12,20,29,44H,1-2,13-19,21-22H2,(H,40,45)(H,41,46)(H,48,49)/t29-/m0/s1/i39-2 |
| Standard InChIKey | XHKXCHGHXOESJD-SMBCXQLFSA-N |
| Isomeric SMILES | C1CN(CCC1(C2=CC=C(C=C2)Cl)OC(=O)CCC(=O)NCC(=O)N[C@@H](CC3=CC(=C(C=C3)O)[125I])C(=O)O)CCCC(=O)C4=CC=C(C=C4)F |
| SMILES | C1CN(CCC1(C2=CC=C(C=C2)Cl)OC(=O)CCC(=O)NCC(=O)NC(CC3=CC(=C(C=C3)O)I)C(=O)O)CCCC(=O)C4=CC=C(C=C4)F |
| Canonical SMILES | C1CN(CCC1(C2=CC=C(C=C2)Cl)OC(=O)CCC(=O)NCC(=O)NC(CC3=CC(=C(C=C3)O)I)C(=O)O)CCCC(=O)C4=CC=C(C=C4)F |
| Synonyms | haloperidol-succinylglycyliodotyrosine HSGTI |
| PubChem Compound | 88145 |
| Last Modified | Nov 11 2021 |
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